Cas no 918801-05-5 (1,4-Bis(4'-pyridylethynyl)durene)

• Product Name: 1,4-Bis(4'-pyridylethynyl)durene
• CAS No: 918801-05-5
• MF: C₂₄H₂₀N₂
• MW: 336.429005622864
• CID: 770808
• PubChem ID: 71426392
• Update Time: 2025-07-02

1,4-Bis(4'-pyridylethynyl)durene Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis-
• 4-[2-[2,3,5,6-tetramethyl-4-(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
• 4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
• F76453
• DTXSID00845150
• CS-0169811
• 4,4'-[(2,3,5,6-Tetramethyl-1,4-phenylene)di(ethyne-2,1-diyl)]dipyridine
• SCHEMBL21652624
• 918801-05-5
• BS-46018
• YSZC448
• 4-(2-{2,3,5,6-TETRAMETHYL-4-[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
• 1,4-Bis(4'-pyridylethynyl)durene

• Inchi： 1S/C24H20N2/c1-17-18(2)24(8-6-22-11-15-26-16-12-22)20(4)19(3)23(17)7-5-21-9-13-25-14-10-21/h9-16H,1-4H3
• InChI Key： IDJIUEOEJRHYRR-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C#CC1=C(C)C(C)=C(C#CC2C=CN=CC=2)C(C)=C1C

Computed Properties

• Exact Mass: 336.162648646g/mol
• Monoisotopic Mass: 336.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,4-Bis(4'-pyridylethynyl)durene

Recent Advances in the Study of 1,4-Bis(4'-pyridylethynyl)durene (CAS: 918801-05-5) in Chemical Biology and Pharmaceutical Research

1,4-Bis(4'-pyridylethynyl)durene (CAS: 918801-05-5) is a highly functionalized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its rigid, linear structure and pyridyl end groups, has been explored for its utility in molecular recognition, supramolecular chemistry, and as a building block for advanced materials. Recent studies have particularly focused on its role in the development of novel drug delivery systems, biosensors, and as a scaffold for bioactive molecules.

One of the most notable advancements in the study of 1,4-Bis(4'-pyridylethynyl)durene is its application in the design of metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can serve as a versatile linker in MOFs, facilitating the creation of porous materials with tunable properties. These MOFs have shown promise in drug encapsulation and controlled release, leveraging the compound's ability to form stable coordination complexes with various metal ions. A 2023 study published in the Journal of the American Chemical Society highlighted the use of 1,4-Bis(4'-pyridylethynyl)durene-based MOFs for the targeted delivery of anticancer agents, achieving enhanced therapeutic efficacy and reduced side effects.

In addition to its role in MOFs, 1,4-Bis(4'-pyridylethynyl)durene has been investigated for its potential in biosensing applications. Its pyridyl groups can interact with biological molecules, making it a suitable candidate for the development of electrochemical and optical biosensors. Recent work published in Analytical Chemistry demonstrated the compound's utility in detecting biomarkers for neurodegenerative diseases, showcasing its high sensitivity and selectivity. The study emphasized the compound's ability to form stable complexes with biomolecules, which is critical for the reproducibility and accuracy of biosensors.

Another exciting development is the exploration of 1,4-Bis(4'-pyridylethynyl)durene as a scaffold for bioactive molecules. Its rigid structure and functional groups allow for the precise positioning of pharmacophores, enabling the design of molecules with tailored biological activities. A 2022 study in Bioorganic & Medicinal Chemistry reported the synthesis of derivatives of 1,4-Bis(4'-pyridylethynyl)durene that exhibited potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory drugs with improved specificity and reduced off-target effects.

Despite these promising applications, challenges remain in the large-scale synthesis and functionalization of 1,4-Bis(4'-pyridylethynyl)durene. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 article in Organic Process Research & Development. The study proposed a scalable method that reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, 1,4-Bis(4'-pyridylethynyl)durene (CAS: 918801-05-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in MOFs, biosensors, and bioactive molecule design highlight its potential to address critical challenges in drug delivery, diagnostics, and therapeutics. Ongoing research aims to further elucidate its properties and expand its utility, paving the way for innovative solutions in the biomedical field.